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Abstract
BMS-986034 is a potent and selective agonist of the G protein-coupled receptor 119

(GPR119), a promising therapeutic target for the treatment of type 2 diabetes and related

metabolic disorders. Activation of GPR119 stimulates glucose-dependent insulin secretion from

pancreatic β-cells and the release of incretin hormones, such as glucagon-like peptide-1 (GLP-

1), from intestinal L-cells. This dual mechanism of action makes GPR119 agonists like BMS-
986034 attractive candidates for novel anti-diabetic therapies. This technical guide provides a

comprehensive overview of the chemical structure, properties, and pharmacological activity of

BMS-986034, along with detailed experimental protocols for its characterization.

Chemical Structure and Properties
BMS-986034 is a complex heterocyclic molecule. Its chemical structure and properties are

summarized below.

Chemical Structure:

(R)-5-Chloro-4-(1-(5-chloropyrimidin-2-yl)piperidin-4-yloxy)-1-(5-(3-hydroxy-2-oxopyrrolidin-1-

yl)-6-methylpyridin-2-yl)pyridin-2(1H)-one

Table 1: Chemical and Physical Properties of BMS-986034
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Property Value

Molecular Formula C₂₄H₂₄Cl₂N₆O₄

Molecular Weight 531.39 g/mol

CAS Number 1492631-88-5

Appearance White to beige powder

Solubility Soluble in DMSO

SMILES

ClC(C(OC1CCN(C2=NC=C(Cl)C=N2)CC1)=C3)

=CN(C4=NC(C)=C(N5C(--INVALID-LINK--

CC5)=O)C=C4)C3=O

IUPAC Name

(R)-5-Chloro-4-(1-(5-chloropyrimidin-2-

yl)piperidin-4-yloxy)-1-(5-(3-hydroxy-2-

oxopyrrolidin-1-yl)-6-methylpyridin-2-yl)pyridin-

2(1H)-one

Pharmacological Properties
BMS-986034 is a potent agonist of the GPR119 receptor. Research from Bristol-Myers Squibb

on a series of benzothiazole GPR119 agonists, which likely includes or is structurally related to

BMS-986034, has demonstrated significant in vitro potency.[1]

Table 2: Pharmacological Activity of a BMS GPR119 Agonist

Parameter Value Description

EC₅₀ 4 nM

The concentration of the

agonist that gives half-maximal

response in an in vitro assay.

Intrinsic Activity (IA) 1.0

A measure of the maximal

effect of the agonist compared

to a reference full agonist.
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GPR119 Signaling Pathway
GPR119 is a Gαs-coupled receptor. Upon agonist binding, it activates adenylyl cyclase, leading

to an increase in intracellular cyclic adenosine monophosphate (cAMP). This signaling cascade

plays a crucial role in its physiological effects.
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Figure 1. GPR119 Signaling Pathway Activation by BMS-986034.

Experimental Protocols
The following are detailed methodologies for key experiments used to characterize GPR119

agonists like BMS-986034.

In Vitro cAMP Accumulation Assay
This assay is fundamental for determining the potency (EC₅₀) of a GPR119 agonist.

Objective: To measure the dose-dependent increase in intracellular cAMP levels in response to

BMS-986034 in cells expressing the human GPR119 receptor.

Materials:

HEK293 cells stably expressing human GPR119 (HEK293-hGPR119)
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Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)

Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA)

BMS-986034

Forskolin (positive control)

3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor

cAMP detection kit (e.g., HTRF, LANCE, or AlphaScreen)

384-well white opaque microplates

Procedure:

Cell Seeding: Seed HEK293-hGPR119 cells into 384-well plates at a density of 5,000-10,000

cells/well and incubate overnight at 37°C, 5% CO₂.

Compound Preparation: Prepare a serial dilution of BMS-986034 in assay buffer containing

IBMX (e.g., 500 µM). Also prepare solutions of vehicle (DMSO) and a positive control (e.g.,

10 µM forskolin).

Cell Stimulation: Remove the culture medium from the cells and add the assay buffer

containing the different concentrations of BMS-986034, vehicle, or forskolin.

Incubation: Incubate the plate at room temperature for 30-60 minutes.

cAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the

manufacturer's protocol for the chosen cAMP detection kit.

Data Analysis: Plot the cAMP concentration against the log of the BMS-986034
concentration. Fit the data to a four-parameter logistic equation to determine the EC₅₀ value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to BMS-986034: A Potent
GPR119 Agonist]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606281#bms-986034-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.bioworld.com/articles/629226-new-series-of-gpr119-agonists-optimized-by-bristol-myers-squibb?v=preview
https://www.benchchem.com/product/b606281#bms-986034-chemical-structure-and-properties
https://www.benchchem.com/product/b606281#bms-986034-chemical-structure-and-properties
https://www.benchchem.com/product/b606281#bms-986034-chemical-structure-and-properties
https://www.benchchem.com/product/b606281#bms-986034-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

